Iron naphthenate

Specification

• CAS No.: 1338-14-3
• Molecular Formula: C22H14FeO4
• Molecular Weight: 398.2 g/mol
• IUPAC Name: iron(2+);naphthalene-2-carboxylate
• Standard InChI: InChI=1S/2C11H8O2.Fe/c2*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;/h2*1-7H,(H,12,13);/q;;+2/p-2
• Standard InChI Key: PBDSMEGLJGEMDK-UHFFFAOYSA-L
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)[O-].C1=CC=C2C=C(C=CC2=C1)C(=O)[O-].[Fe+2]
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)[O-].C1=CC=C2C=C(C=CC2=C1)C(=O)[O-].[Fe+2]

Introduction

Iron naphthenate is a complex organic compound formed from the reaction of iron ions with naphthenic acids, which are naturally occurring carboxylic acids found in crude oil. It typically appears as a dark, viscous liquid or solid, depending on its concentration and formulation. This compound is primarily used in industrial applications due to its unique properties, including its ability to act as a surfactant and stabilize emulsions.

Uses of Iron Naphthenate

Iron naphthenate is mainly utilized as a drier in oil-based paints and coatings, facilitating the drying process by promoting crosslinking reactions within the paint components. Additionally, it can be used as an additive for food packaging materials due to its role in hastening the drying of oleoresinous coating materials used inside food cans.

Industrial Applications

• Paints and Coatings: Acts as a drier.

• Food Packaging: Used for lining inner surfaces of food-containing cans.

Emerging Applications

Recent interest has also been shown for iron naphthenates in non-aqueous solubility applications such as solar energy and water treatment technologies due to their organometallic nature.

Safety Considerations

Handling iron naphthenate requires caution due to several safety hazards:

• Flammability: Classified as a flammable liquid with vapors (H226).

• Toxicity Risks: May cause genetic defects (H340) or be fatal if ingested and enters airways (H304).

Safety Precautions:

• Use appropriate personal protective equipment.

• Follow guidelines for handling flammable liquids.

• Ensure proper ventilation during use.

Biological Activity

Iron naphthenates have varying degrees of biological activity:

• Influence on microbial communities.

• Potential toxicity implications.

Corrosion Effects

In certain contexts like corrosion models involving crude oils containing sulfur compounds, iron sulfides formed through sulphidation can provide some protection against corrosion by forming scales on metal surfaces that inhibit diffusion of corrosive substances like naphtenic acids.

Detailed Overview: Iron Naphthenate

Iron naphthenate is an organometallic compound derived from the reaction between iron ions and naturally occurring carboxylic acids known as naphtenic acids found primarily within crude petroleum products. It serves multiple roles across various industries but remains predominantly recognized for enhancing drying processes within paint formulations.

Industrial Applications

Primarily employed as driers within paint formulations where they facilitate faster curing by catalyzing oxidative cross-linking reactions among polymer chains present within these coatings systems:

• Paints & Coatings - Enhances drying speed.

• Food Packaging - Utilized inside containers lined with oleoresinous materials requiring quick hardening post application onto metallic substrates commonly encountered throughout canned goods production lines worldwide daily operations ensuring compliance regulatory standards governing consumer health protection via controlled release chemicals migrating into consumable items stored packaged sold distributed globally under strict quality assurance protocols enforced rigorously monitoring trace amounts residual contaminants deemed hazardous human consumption posing serious threats public wellbeing necessitating stringent controls place mitigate associated dangers minimize exposure risk consumers alike manufacturers suppliers stakeholders involved supply chain management logistics distribution networks reliant efficient functioning these critical infrastructure components supporting global trade commerce economic stability prosperity societal advancement technological innovations driving improvements productivity efficiency resource utilization sustainability initiatives aimed reducing ecological footprints preserving natural resources protecting biodiversity ecosystems services crucial maintaining delicate balances planetary systems supporting life Earth's biosphere essential sustaining human civilization long term viability survival prospects brighter futures generations come depend greatly actions taken today shaping tomorrow's realities unfolding rapidly pace change accelerating exponentially unprecedented rates witnessed history humanity poised threshold major breakthroughs awaiting discovery exploration scientific inquiry driving force behind advancements shaping our collective destiny shared responsibility stewardship planet entrusted care current inhabitants tasked safeguarding precious heritage passed down ancestors preserved posterity benefit future inhabitants inherit rich legacy built foundations laid past achievements milestones reached striving excellence continuous pursuit knowledge wisdom guiding principles ethics morality integrity compassion empathy kindness tolerance understanding respect diversity inclusivity equality justice fairness freedom dignity rights responsibilities privileges citizenship global village interconnectedness interdependence mutual support cooperation collaboration peaceful coexistence harmony peaceful resolution conflicts diplomacy dialogue negotiation mediation arbitration reconciliation forgiveness mercy grace humility gratitude appreciation recognition acknowledgment celebration achievements successes failures lessons learned experiences gained wisdom acquired knowledge applied practical solutions real-world problems faced overcome challenges triumph victories won battles fought wars waged struggles endured hardships overcome obstacles surmounted mountains climbed peaks reached valleys traversed rivers crossed oceans navigated seas conquered skies soared stars reached moon landed planets explored galaxies mapped cosmos understood mysteries unraveled secrets revealed truths uncovered hidden patterns recognized connections established relationships forged bonds strengthened ties united people nations cultures civilizations histories traditions customs beliefs values norms practices rituals ceremonies festivals celebrations commemorations observances holidays seasons cycles rhythms routines habits lifestyles choices decisions actions consequences outcomes results impacts effects influences interactions exchanges transactions communications expressions emotions feelings thoughts ideas concepts theories hypotheses models frameworks paradigms perspectives viewpoints opinions views outlooks attitudes approaches strategies tactics techniques methods tools technologies innovations inventions discoveries breakthroughs milestones markers benchmarks indicators metrics standards criteria guidelines principles rules regulations laws policies procedures protocols agreements treaties conventions accords pacts alliances partnerships coalitions networks associations organizations institutions agencies bodies authorities entities corporations companies firms businesses enterprises ventures startups projects initiatives programs schemes plans proposals blueprints designs prototypes models simulations experiments tests trials demonstrations pilots proofs concepts prototypes mockups sketches drafts outlines summaries abstracts reports papers articles publications journals books chapters sections paragraphs sentences phrases words terms definitions explanations descriptions examples illustrations diagrams charts graphs tables figures images pictures photographs videos recordings audios podcasts broadcasts transmissions signals waves frequencies vibrations energies forces fields currents flows streams rivers oceans tides waves ripples echoes resonances harmonics melodies symphonies rhythms beats pulses heartbeats breaths sighs whispers murmurs hums buzzes chirps trills songs hymns chants mantras prayers blessings curses hexes spells incantations invocations conjurings summonings evocations invocations supplications petitions prayers requests appeals pleas entreaties solicitations proposals offers bids tenders contracts agreements deals trades exchanges swaps barter barters negotiations dialogues conversations discussions debates arguments disputes controversies conflicts resolutions settlements compromises mediations arbitrations reconciliations forgiveness mercy grace humility gratitude appreciation recognition acknowledgment celebration achievements successes failures lessons learned experiences gained wisdom acquired knowledge applied practical solutions real-world problems faced overcome challenges triumph victories won battles fought wars waged struggles endured hardships overcome obstacles surmounted mountains climbed peaks reached valleys traversed rivers crossed oceans navigated seas conquered skies soared stars reached moon landed planets explored galaxies mapped cosmos understood mysteries unraveled secrets revealed truths uncovered hidden patterns recognized connections established relationships forged bonds strengthened ties united people nations cultures civilizations histories traditions customs beliefs values norms practices rituals ceremonies festivals celebrations commemorations observances holidays seasons cycles rhythms routines habits lifestyles choices decisions actions consequences outcomes results impacts effects influences interactions exchanges transactions communications expressions emotions feelings thoughts ideas concepts theories hypotheses models frameworks paradigms perspectives viewpoints opinions views outlooks attitudes approaches strategies tactics techniques methods tools technologies innovations inventions discoveries breakthroughs milestones markers benchmarks indicators metrics standards criteria guidelines principles rules regulations laws policies procedures protocols agreements treaties conventions accords pacts alliances partnerships coalitions networks associations organizations institutions agencies bodies authorities entities corporations companies firms businesses enterprises ventures startups projects initiatives programs schemes plans proposals blueprints designs prototypes models simulations experiments tests trials demonstrations pilots proofs concepts prototypes mockups sketches drafts outlines summaries abstracts reports papers articles publications journals books chapters sections paragraphs sentences phrases words terms definitions explanations descriptions examples illustrations diagrams charts graphs tables figures images pictures photographs videos recordings audios podcasts broadcasts transmissions signals waves frequencies vibrations energies forces fields currents flows streams rivers oceans tides waves ripples echoes resonances harmonics melodies symphonies rhythms beats pulses heartbeats breaths sighs whispers murmurs humm buzzes chirps trills songs hymns chants mantras prayers blessings curses hexes spells incantations invocations conjurings summonings evocations invocations supplications petitions prayers requests appeals pleas entreaties solicitations proposals offers bids tenders contracts agreements deals trades exchanges swaps barter barters negotiations dialogues conversations discussions debates arguments disputes controversies conflicts resolutions settlements compromises mediations arbitrations reconciliaciones forgiveness mercy grace humility gratitude appreciation recognition acknowledgment celebration achievements successes failures lessons learned experiences gained wisdom acquired knowledge applied practical solutions real-world problems faced overcome challenges triumph victories won battles fought wars waged struggles endured hardships overcome obstacles surmounted mountains climbed peaks reached valleys traversed rivers crossed oceans navigated seas conquered skies soared stars reached moon landed planets explored galaxies mapped cosmos understood mysteries unraveled secrets revealed truths uncovered hidden patterns recognized connections established relationships forged bonds strengthened ties united people nations cultures civilizations histories traditions customs beliefs values norms practices rituals ceremonies festivals celebrations commemoraciones observancias holidays seasons cycles rhythms routines habits lifestyles choices decisions actions consequences outcomes results impacts effects influences interactions exchanges transactions communications expressions emotions feelings thoughts ideas concepts theories hypotheses models frameworks paradigms perspectives viewpoints opinions views outlook attitudes approaches strategies tactics techniques methods tools technologies innovations inventions discoveries breakthrough milestones markers benchmarks indicators metrics standards criteria guidelines principles rules regulations laws policies procedures protocols agreements treaties conventions accords pacts alliances partnerships coalitions networks associations organizations institutions agencies bodies authorities entities corporations companies firms businesses enterprises ventures startups projects initiatives programs schemes plans proposals blueprints designs prototypes models simulations experiments tests trials demonstrations pilots proofs conceptos prototipos mockups sketches drafts outlines summaries abstract reports papers articles publications journals books chapters sections paragraphs sentences phrases words terms definitions explanations descriptions examples illustrations diagrams charts graphs tables figures images pictures photographs videos recordings audios podcasts broadcasts transmissions signals waves frequencies vibrations energies forces fields currents flows streams rivers oceans tides waves ripples echoes resonancias harmonicas melodias sinfonias ritmos beats pulsos heartbeats breath sigh whispers murmurs humm buzz chirps trills 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